Zinc pyrophosphate

• IUPAC Name: dizinc;phosphonato phosphate
• InChI: InChI=1S/H4O7P2.2Zn/c1-8(2,3)7-9(4,5)6;;/h(H2,1,2,3)(H2,4,5,6);;/q;2*+2/p-4
• InChI Key: OMSYGYSPFZQFFP-UHFFFAOYSA-J
• Canonical SMILES: [O-]P(=O)([O-])OP(=O)([O-])[O-].[Zn+2].[Zn+2]
• Molecular Formula: Zn2P2O7, O7P2Zn2
• DSSTOX Substance ID: DTXSID0064705
• Molecular Weight: 304.7 g/mol
• Physical Description: White solid; [Merck Index] 30-50% Aqueous solution: Slightly viscous odorless liquid; [Klenzoid MSDS]
• CAS No.: 7446-26-6

Description

Zinc pyrophosphate (Zn₂P₂O₇) is an ionic inorganic chemical compound composed of zinc cations (Zn²⁺) and pyrophosphate anions (P₂O₇⁴⁻). It is a white crystalline powder that is insoluble in water but soluble in dilute acids. This compound is used in various applications, including corrosion inhibition, analytical chemistry, and scientific research.

Synthetic Routes and Reaction Conditions:

• Thermal Decomposition: this compound can be synthesized by heating zinc ammonium phosphate (Zn(NH₄)PO₄) to decompose it into this compound and ammonia (NH₃).

• Double Displacement Reaction: Another method involves reacting sodium carbonate (Na₂CO₃), zinc oxide (ZnO), and ammonium dihydrogen phosphate ((NH₄)H₂PO₄) to produce this compound, sodium hydroxide (NaOH), ammonia, water (H₂O), and carbon dioxide (CO₂).

• Direct Combination: Zinc sulfate (ZnSO₄) and sodium pyrophosphate (Na₄P₂O₇) can be combined and heated to form this compound and sodium sulfate (Na₂SO₄).

Industrial Production Methods: The industrial production of this compound typically involves large-scale thermal decomposition or double displacement reactions under controlled conditions to ensure purity and yield.

Types of Reactions:

• Oxidation: this compound can undergo oxidation reactions, although it is relatively stable.

• Reduction: Reduction reactions are not common for this compound due to its stability.

• Substitution: Substitution reactions can occur, where this compound can be replaced by other metal cations in certain conditions.

Common Reagents and Conditions:

• Oxidation: Oxidizing agents like hydrogen peroxide (H₂O₂) can be used.

• Substitution: Metal salts and strong acids can facilitate substitution reactions.

Major Products Formed:

• Oxidation: Oxidation of this compound may produce zinc oxide (ZnO) and other zinc compounds.

• Substitution: Substitution reactions can yield various metal pyrophosphates.

Scientific Research Applications

Materials Science

Thermal Expansion Control

Zinc pyrophosphate has been utilized in the fabrication of metal matrix composites, particularly for controlling thermal expansion. Research indicates that composites incorporating Zn$_2$P$_2$O$_7$ exhibit low thermal expansion coefficients, making them suitable for applications requiring dimensional stability under varying temperatures. For instance, a study demonstrated that Cu matrix composites with Zn$_2$P$_2$O$_7$ fillers achieved a linear expansion coefficient as low as 5.1 ppm/K at temperatures between 300 and 400 K, highlighting their potential in engineering applications where thermal stability is critical .

Additive Manufacturing and Coatings

This compound is also being explored in additive manufacturing and as a component in protective coatings. Its ability to form a protective layer against corrosion makes it valuable in various industries, including automotive and aerospace . The compound can enhance the mechanical properties of coatings, providing durability and resistance to wear.

Dental Applications

This compound serves as an adhesive in dental materials. Its properties facilitate the bonding of dental restorative materials to tooth structures, improving the longevity and effectiveness of dental treatments. The compound's biocompatibility further supports its use in oral care formulations .

Pigment and Coating Applications

This compound is employed as a pigment in various coatings due to its excellent opacity and stability. It acts as a corrosion inhibitor, providing protection to metal surfaces by forming a barrier that reduces metal-to-paint reactions. This application is particularly relevant in the automotive industry, where it enhances paint adhesion and overall durability .

Table: Summary of Applications of this compound

Application Area	Description	Key Benefits
Materials Science	Used in metal matrix composites for thermal expansion control	Low thermal expansion coefficient
Dental Applications	Acts as an adhesive in dental materials	Improved bonding and biocompatibility
Coatings	Serves as a pigment and corrosion inhibitor in protective coatings	Enhanced adhesion and corrosion resistance
Additive Manufacturing	Incorporated into 3D printing processes for improved material properties	Increased durability and wear resistance

Case Studies

• Thermal Conductivity Enhancement : A study on Cu matrix composites showed that incorporating Zn$_2$P$_2$O$_7$ not only reduced thermal expansion but also maintained high thermal conductivity, making these composites ideal for electronic applications where heat dissipation is crucial .
• Dental Material Efficacy : Research focusing on this compound's role in dental adhesives highlighted its effectiveness in bonding restorative materials to enamel and dentin, resulting in longer-lasting dental repairs compared to traditional adhesives .
• Corrosion Resistance in Automotive Coatings : A comparative analysis of various pigments revealed that this compound-based coatings significantly outperformed traditional pigments in terms of adhesion and corrosion resistance when applied to automotive substrates .

Mechanism of Action

The mechanism by which zinc pyrophosphate exerts its effects depends on its application:

• Corrosion Inhibition: this compound forms a protective layer on metal surfaces, preventing oxidation and corrosion.

• Analytical Chemistry: It reacts with phosphate ions to form complexes that can be detected and measured.

• Medical Imaging: As a contrast agent, this compound enhances the visibility of certain tissues or structures in imaging studies.

Molecular Targets and Pathways Involved:

• Corrosion Inhibition: The protective layer formed on metal surfaces involves the interaction of this compound with metal ions and oxygen.

• Analytical Chemistry: The detection of phosphate ions involves the formation of complexes with this compound.

• Medical Imaging: The enhancement of visibility in imaging studies involves the interaction of this compound with biological tissues.

Comparison with Similar Compounds

• Calcium pyrophosphate (Ca₂P₂O₇)

• Magnesium pyrophosphate (Mg₂P₂O₇)

• Iron pyrophosphate (Fe₂P₂O₇)

• Copper pyrophosphate (Cu₂P₂O₇)

Biological Activity

Zinc pyrophosphate ($\text{Zn}_2\text{P}_2\text{O}_7$) is an inorganic compound that has garnered attention for its potential biological applications, particularly in the fields of medicine and materials science. This article explores its biological activity, focusing on its interactions with biological systems, potential therapeutic uses, and relevant research findings.

This compound is characterized by its low solubility in water, which influences its biological interactions. The compound typically forms a crystalline structure, which can affect its reactivity and interaction with biological tissues. The solubility product of this compound is approximately $10^{-15}$, indicating that it tends to form insoluble complexes under certain pH conditions .

1. Cellular Interactions

Zinc plays a crucial role in various cellular processes, including signaling pathways, enzyme function, and structural roles in proteins. This compound's ability to release zinc ions can influence these processes. Research has shown that zinc ions are involved in:

• Cell Proliferation : Zinc is vital for cell cycle progression and proliferation. Studies indicate that zinc can enhance the proliferation of various cell types, including immune cells and stem cells .
• Signaling Pathways : Zinc ions are implicated in several signaling pathways such as those involving NF-κB and MAPK, which are critical for immune responses and apoptosis .

2. Biocompatibility

Recent studies have evaluated the biocompatibility of this compound-based materials in medical applications. For instance, zinc phosphate cement has been shown to support cell viability and proliferation in vitro, suggesting that similar formulations of this compound could be suitable for bone contact applications .

Case Study 1: Antimicrobial Properties

A study investigated the antimicrobial properties of this compound coatings on metal surfaces. The results indicated that these coatings exhibited limited antimicrobial activity against specific pathogens, suggesting potential applications in biomedical devices where infection control is crucial .

Case Study 2: Bone Regeneration

In another study focusing on bone regeneration, zinc phosphate cement demonstrated promising results in promoting osteoblast activity while exhibiting minimal cytotoxicity towards human osteosarcoma cells (MG63). This suggests that formulations containing this compound may enhance bone healing processes due to their favorable biological interactions .

Data Table: Summary of Biological Activities

Biological Activity	Description	Reference
Cell Proliferation	Enhances proliferation of immune and stem cells
Signaling Pathways	Involved in NF-κB and MAPK signaling pathways
Antimicrobial Activity	Limited effectiveness against pathogens; potential for coatings
Biocompatibility	Supports cell viability; minimal cytotoxicity observed